1-Ethoxy-5-fluoro-2-iodo-4-methylbenzene

• Molecular Formula: C9H10FIO
• Molecular Weight: 280.08 g/mol
• IUPAC Name: 1-ethoxy-5-fluoro-2-iodo-4-methylbenzene
• InChI: InChI=1S/C9H10FIO/c1-3-12-9-5-7(10)6(2)4-8(9)11/h4-5H,3H2,1-2H3
• InChI Key: LCRZCHGXWDKSNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)F)C)I

Description

1-Ethoxy-5-fluoro-2-iodo-4-methylbenzene is a substituted benzene derivative featuring an ethoxy group (-OCH₂CH₃) at position 1, fluorine at position 5, iodine at position 2, and a methyl group at position 4. This compound’s unique substitution pattern confers distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks like benzimidazoles (as seen in related diamine intermediates) . Its iodine substituent enhances reactivity in cross-coupling reactions, while the ethoxy group contributes to solubility in polar solvents.

Comparison with Similar Compounds

Substituent Variations and Physical Properties

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties
1-Ethoxy-5-fluoro-2-iodo-4-methylbenzene	1-OCH₂CH₃, 5-F, 2-I, 4-CH₃	~290.05	High density due to iodine; moderate solubility in ethanol
5-Fluoro-2-iodotoluene	2-I, 5-F, 4-CH₃ (toluene backbone)	~250.00	Lower boiling point than ethoxy analog; used in Suzuki couplings
1-Bromo-4-fluoro-2-(methoxymethoxy)-5-methylbenzene	1-Br, 4-F, 2-OCH₂OCH₃, 5-CH₃	~279.06	Bromine enhances electrophilicity; methoxymethoxy improves solubility
1-Chloro-5-fluoro-4-iodo-2-methoxybenzene	1-Cl, 5-F, 4-I, 2-OCH₃	~286.45	Chlorine increases polarity; methoxy reduces steric hindrance

Key Observations :

• Iodine vs. Bromine/Chlorine : Iodine’s large atomic radius increases molecular weight and polarizability, favoring nucleophilic aromatic substitution (NAS) reactions. Bromine and chlorine analogs exhibit faster reaction rates in electrophilic substitutions but lower stability under harsh conditions .
• Ethoxy vs. Methoxy/Methoxymethoxy : Ethoxy’s longer alkyl chain enhances lipophilicity compared to methoxy, impacting solubility in organic solvents. Methoxymethoxy provides steric protection for reactive sites .

Research Findings and Challenges

• Synthetic Efficiency : highlights SnCl₂·2H₂O-mediated reductions for diamine synthesis, a method applicable to analogs but requiring pH control to prevent diamine degradation.
• Positional Effects : Methyl groups at position 4 (vs. 5 in 5-Fluoro-2-iodotoluene) alter steric interactions, affecting reaction yields in cyclization steps .